In this work, the effects of the tungsten (W) converter and molybdenum target thickness on the 99Mo yield in the production of 99Mo via 100Mo(γ, n)99Mo photonuclear reaction were studied. The FLUKA program was applied to simulate the optimal size of the targets for the production of 99Mo under 50 MeV electron conditions, where the thicknesses of the W and Mo targets were 0.3 and 1.4 cm, respectively. The relative error between the calculation and the experimental results was less than 8%. The process of irradiating natural (natMo) and enriched (100Mo) molybdenum targets using electrons with a 1 mA average beam current was further simulated. The specific activity of enriched 100Mo is nearly ten times higher than that of natMo. The use of 100Mo targets also produces fewer radioactive impurities. This study provides a guidance on the size of W conversion and molybdenum targets, as well as the selection of molybdenum species, when producing 99Mo via photonuclear reaction.

The goal of this research is to develop a technique to remove thorium (IV) ions using cinnamon bark powder. The chemical composition of the adsorbent was determined using SEM–EDX and FTIR analyses. Maximum thorium (IV) ion adsorption by cinnamon bark was 90% under experimental conditions (concentration 1 mg/l, bed height 5 cm, flow rate 2.5 ml/min, duration 40 min at a pH of 4.5). The Bohart–Adams model, Thomas model, and Yoon–Nelson model were attempted to predict the adsorption mechanisms, and we found that the Thomas model fitted the data on thorium (IV) ions adsorption onto cinnamon bark adequately (R2 = 0.99).

The uptake behavior of 88Y, 140Ba, 140La, 141Ce, 152Eu, 228Ac, and 241Am was studied with batch uptake, kinetics and column studies in a synergistic extraction system with Pb resin and 2-thenoyltrifluoroacetone in acetate-ethanol solutions. The k′ values are very high (> 10,000) at near neutral pH (~ 5 to 6) for all of the radioisotopes studied. The kinetics are reasonably fast for column separations, though the uptake rate is dependent on the concentration of 2-thenoyltrifluoroacetone. Column studies were performed to demonstrate the separation of the trivalent actinides and lanthanides from barium and common fission products (99Mo, 103Ru).

Diatomaceous earth is a natural material used in the food and beverage industry for filtration. In this paper, the radioactivity analyses and radiological risk estimation for 73 DE samples were conducted. The activity concentration of 226Ra, 232Th, and 40K was found to be in the range (5–164) Bq kg−1, (2–120) Bq kg−1, (19–1480) Bq kg−1, respectively. Absorbed gamma doses were in the range (8–172) nGy h−1. The total annual effective dose for workers was found to be in the range (0.011–0.217) mSv. Results indicate there is no particular radiation risk for workers and the public.

With the gradual depletion of high-grade uranium resources in southern China, it is necessary to recover uranium from low-grade complex and refractory uranium resources However, the traditional acid mining process has certain drawbacks such as high acid consumption, low uranium recovery, and potential environmental pollution. There is an urgent need to develop new technologies for the extraction of refractory uranium ores. A tonne-scale column bioleaching for low-grade refractory vocanogenic uranium ore containing brannerite and pitchblende was performed. The uranium leaching efficiency reached 85.86% with an acid consumption of only 10.15% after leaching for 130 d. In the bioleaching stage, the Fe3+ concentration had a good correlation with the Eh value; the higher the Fe3+ concentration, the better was the leaching of uranium. The solution pH was kept below 2.5 during the leaching process, which avoided the precipitation of iron and ensured a higher Fe3+ concentration in the solution. Efficient leaching of uranium from UTi2O6 and UO2 was achieved through oxidation of Fe3+ and the action of microorganisms. The results may provide technical support for industrial leaching of low-grade volcanogenic uranium deposits.

The polyacrylonitrile/amidoxime polyacrylonitrile composite (PAN/PAO) fibers were prepared by wet spinning technology, and ethylenediamine modified PAN/PAO fibers (PAN/PAO-NH2) were prepared by solvothermal method for U(VI) adsorption. The prepared PAN/PAO-NH2 fibers possessed a favorable adsorption capacity (qmax = 151.54 mg g−1 at pH = 5) for U(VI) in simulated solution. The XPS results showed that the amino group and amine oxime group played an important role in the adsorption process by complexing with U(VI). The PAN/PAO-NH2 fibers showed desirable potential for industrial production. The results herein suggest that the proposed composite is a promising and suitable candidate for the removal of U(VI) from uranium-containing wastewater.

A process for treating low radioactive uranium wastewater by ultrasonic combined flocculation and precipitation has been developed and optimized. By using arsenazo III spectrophotometry to detect the mass concentration of uranium ions, the optimal coupling mode of ultrasonic flocculation and the optimal values of pH value, flocculant dosage, and ultrasonic power were obtained through single factor experiments. The conclusion drawn is that the optimal coupling method is to first add flocculants, then treat the solution with ultrasound, and finally stir the solution. The optimal values for each single factor are: the initial pH value of the solution is 9, the dosage of flocculant is 80 mg/L, and the sound energy density is 0.36 W/ml.The Box Behnken response surface experiment was designed using Design-Expert software. After completing the response surface experiment, a regression model for uranium ion removal rate was obtained. The highest uranium ion removal rate under theoretical conditions was obtained by solving the model.The predicted values of uranium ions removal rate of 95.68% was obtained with an acoustic energy density of 0.436 W/ml and a flocculant dosage of 88 mg/L at pH 9.It was observed that the actual experimental data under the same conditions are 95.41% The order of the influence factors of each process parameter on the uranium ion removal rate is: pH > flocculant dosage > ultrasonic power. Among them, there was a significant interaction between ultrasonic power and flocculant dosage.

A new persimmon tannin-modified graphene oxide/chitosan microsphere (PGC) was prepared by the mixed crosslinking method, and the effective adsorption behavior of U(VI) in an aqueous solution was discussed. The study shows that at the temperature of 30 °C, pH of 5, time of 120 min, and the an initial uranium concentration of 10.00 mg/L, the maximum adsorption capacity of PGC microspheres for U(VI) reached 199.13 mg/g, with a removal rate of 98.2%. The adsorption process of U(VI) by PGC microspheres conforms to the pseudo-second-order kinetic model and the Freundlich isothermal adsorption model. The adsorption mechanism of U(VI) by PGC microspheres is electrostatic interaction and chelation reaction. Meanwhile, PGC microspheres have excellent adsorption selectivity and recycling, and they have a good adsorption effect in the uranium treatment of rare earth real wastewater. Therefore, PGC microspheres can be used as a promising material to treat uranium-containing rare earth wastewater.

To achieve the mutual separation of yttrium(Y(III)) and strontium(Sr(II)) from acidic solution, a diglycolamic acid-grafted adsorbent (DGAA−Si adsorbent) was successfully developed via a facile amidation reaction between diglycolic anhydride and a 3-aminopropyl-functionalized silica-gel. The adsorption performances of DGAA−Si adsorbent toward Y(III) and Sr(II) were systematically investigated in terms of the effect of the acid concentration etc. The particle-induced X-ray emission analysis method was used to study the adsorption behavior in the solid-state and elucidated the distribution conditions of the adsorbed Y(III) and Sr(II). Moreover, the mutual separation of Y(III) and Sr(II) was successfully achieved using acid in different concentration as an effluent solution.

Present work deals with radon (Rn-222) activity measurement of deep tube-well water samples collected from Raghunathpur and Jhalda, two municipalities of Purulia district, West Bengal, India. Concentration of Rn-222 in water samples collected from Raghunathpur municipality vary from 11.82 ± 0.95 to 155.64 ± 2.33 Bq/l with an average of 49.78 ± 1.81 Bq/l, whereas for Jhalda municipality the concentrations vary from 12.08 ± 1.02 to 74.74 ± 2.12 Bq/l with an average of 39.06 ± 1.40 Bq/l. The total annual effective dose associated with Rn-222 activity has been estimated for three different categories viz. adults, children and infants in terms of inhalation and ingestion. Additionally, pH and the major cations (Na+, K+, Li+, Ca2+) present in the water samples are also measured to observe the possible correlation with the Rn-222 activity. The results indicate that the groundwater in these two municipalities are radiologically safe in terms of Rn-222 and thus do not provide significant health threats to the local inhabitants.